Diethyl 2-hydroxy-5-nitro-6-phenylpyridine-3,4-dicarboxylate

• Molecular Formula: C17H16N2O7
• Molecular Weight: 360.3 g/mol
• IUPAC Name: diethyl 5-nitro-2-oxo-6-phenyl-1H-pyridine-3,4-dicarboxylate
• InChI: InChI=1S/C17H16N2O7/c1-3-25-16(21)11-12(17(22)26-4-2)15(20)18-13(14(11)19(23)24)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,18,20)
• InChI Key: QZKSNEQBXATZAN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=O)NC(=C1[N+](=O)[O-])C2=CC=CC=C2)C(=O)OCC

Description

Diethyl 2-hydroxy-5-nitro-6-phenylpyridine-3,4-dicarboxylate is a useful research compound. Its molecular formula is C17H16N2O7 and its molecular weight is 360.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 13 ml of acetic anhydride was suspended 5.0 g of 3,4-diethoxycarbonyl-6-phenyl-2-pyridone; and the suspension was cooled to -10° C. Fuming nitric acid (1.32 ml; 2.0 eq.) was added dropwise over 1 hour, and the mixture was stirred for 45 minutes as it is. After 40 ml of water was added, the mixture was stirred at room temperature and left standing overnight. The resulting crystals were collected by filtration and dried. Yield: 4.61 g (80.7%). The crystals were recrystallized from ethanol, to give pale yellow needles.